![molecular formula C7H9BrN2O2S B1271989 [2-Bromo-4-(methylsulfonyl)phenyl]hydrazine CAS No. 849035-73-0](/img/structure/B1271989.png)
[2-Bromo-4-(methylsulfonyl)phenyl]hydrazine
Overview
Description
“[2-Bromo-4-(methylsulfonyl)phenyl]hydrazine” is a biochemical used for proteomics research . Its molecular formula is C7H9BrN2O2S and it has a molecular weight of 265.13 .
Molecular Structure Analysis
The molecular structure of “[2-Bromo-4-(methylsulfonyl)phenyl]hydrazine” is represented by the formula C7H9BrN2O2S . This indicates that the compound contains carbon ©, hydrogen (H), bromine (Br), nitrogen (N), oxygen (O), and sulfur (S).Scientific Research Applications
Synthesis of Biologically Active Sulfonamide-based Indole Analogs
“[2-Bromo-4-(methylsulfonyl)phenyl]hydrazine” can be used in the synthesis of biologically active sulfonamide-based indole analogs . These compounds exhibit a variety of pharmacological actions and have been long employed as an active ingredient in drug design and production . They exhibit antibacterial, anticonvulsant, antifungal, antimalarial, antidiabetic, antidepressant, anticancer, and antimicrobial properties .
Antimicrobial Activity
Some derivatives of “[2-Bromo-4-(methylsulfonyl)phenyl]hydrazine”, such as arylhydrazone derivatives, have shown moderate to good levels of antimicrobial activity . This makes them potentially useful in the development of new antimicrobial drugs .
Anti-inflammatory Activity
“[2-Bromo-4-(methylsulfonyl)phenyl]hydrazine” derivatives have also been evaluated for their anti-inflammatory activities . This suggests potential applications in the treatment of inflammatory diseases .
Antiviral Activity
Indole derivatives, which can be synthesized using “[2-Bromo-4-(methylsulfonyl)phenyl]hydrazine”, have shown antiviral properties . This opens up possibilities for the development of new antiviral drugs .
Anticancer Activity
Indole derivatives have also demonstrated anticancer properties . This suggests that “[2-Bromo-4-(methylsulfonyl)phenyl]hydrazine” could be used in the synthesis of new anticancer drugs .
Antidiabetic Activity
Indole derivatives have shown antidiabetic properties . This indicates potential applications of “[2-Bromo-4-(methylsulfonyl)phenyl]hydrazine” in the development of antidiabetic drugs .
Safety and Hazards
properties
IUPAC Name |
(2-bromo-4-methylsulfonylphenyl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2O2S/c1-13(11,12)5-2-3-7(10-9)6(8)4-5/h2-4,10H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCGWLSRTZZBNTG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC(=C(C=C1)NN)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40375522 |
Source
|
| Record name | [2-Bromo-4-(methylsulfonyl)phenyl]hydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40375522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2-Bromo-4-(methylsulfonyl)phenyl]hydrazine | |
CAS RN |
849035-73-0 |
Source
|
| Record name | [2-Bromo-4-(methylsulfonyl)phenyl]hydrazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=849035-73-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | [2-Bromo-4-(methylsulfonyl)phenyl]hydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40375522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | [2-Bromo-4-(methylsulfonyl)phenyl]hydrazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-tert-Butylcalix[4]arene-tetraacetic acid tetraethyl ester](/img/structure/B1271920.png)
